Cas no 944914-13-0 (rac-(4R,5S)-4-amino-5-(propan-2-yl)pyrrolidin-2-one)

• Product Name: rac-(4R,5S)-4-amino-5-(propan-2-yl)pyrrolidin-2-one
• CAS No: 944914-13-0
• MF: C₇H₁₄N₂O
• MW: 142.198861598969
• MDL: MFCD32710926
• CID: 5671311
• PubChem ID: 55285334
• Update Time: 2023-11-28

rac-(4R,5S)-4-amino-5-(propan-2-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• (4R)-4beta-Amino-5alpha-isopropylpyrrolidine-2-one
• AKOS006351450
• rac-(4R,5S)-4-amino-5-(propan-2-yl)pyrrolidin-2-one
• EN300-27100462
• 944914-13-0

• MDL： MFCD32710926
• Inchi： 1S/C7H14N2O/c1-4(2)7-5(8)3-6(10)9-7/h4-5,7H,3,8H2,1-2H3,(H,9,10)/t5-,7+/m1/s1
• InChI Key： AEPSAOLIERMLCO-VDTYLAMSSA-N
• SMILES： O=C1C[C@H]([C@H](C(C)C)N1)N

Computed Properties

• Exact Mass: 142.110613074g/mol
• Monoisotopic Mass: 142.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones